Cas no 1501163-33-2 (6-Bromo-2-fluoro-3-methylbenzonitrile)

6-Bromo-2-fluoro-3-methylbenzonitrile is a halogenated aromatic nitrile compound with a molecular formula of C8H5BrFN. This intermediate is characterized by its bromo and fluoro substituents, which enhance its reactivity in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig amination. The presence of the nitrile group further expands its utility in heterocyclic synthesis and pharmaceutical applications. Its high purity and stability make it suitable for use in advanced organic synthesis, particularly in the development of agrochemicals and active pharmaceutical ingredients (APIs). The compound's well-defined structure ensures consistent performance in nucleophilic substitution and metal-catalyzed transformations.

6-Bromo-2-fluoro-3-methylbenzonitrile structure

1501163-33-2 structure

Product Name:6-Bromo-2-fluoro-3-methylbenzonitrile

CAS No:1501163-33-2

MF:C₈H₅BrFN

MW:214.03440451622

MDL:MFCD26680100

CID:4607335

PubChem ID:83385259

Update Time:2025-06-07

6-Bromo-2-fluoro-3-methylbenzonitrile Chemical and Physical Properties

Names and Identifiers

- 6-Bromo-2-fluoro-3-methylbenzonitrile
- YDTVNJZLFQHHMQ-UHFFFAOYSA-N
- AS-35858
- MFCD26680100
- CS-0162962
- benzonitrile, 6-bromo-2-fluoro-3-methyl-
- SCHEMBL16680976
- AKOS023098188
- 1501163-33-2
- MDL： MFCD26680100
- Inchi： 1S/C8H5BrFN/c1-5-2-3-7(9)6(4-11)8(5)10/h2-3H,1H3
- InChI Key： YDTVNJZLFQHHMQ-UHFFFAOYSA-N
- SMILES： BrC1C=CC(C)=C(C=1C#N)F

Computed Properties

Exact Mass: 212.95894g/mol
Monoisotopic Mass: 212.95894g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 186
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.8
Topological Polar Surface Area: 23.8

6-Bromo-2-fluoro-3-methylbenzonitrile Pricemore >>

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SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-TZ232-100mg	6-Bromo-2-fluoro-3-methylbenzonitrile	1501163-33-2	95%	100mg	880CNY	2021-05-07
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SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-TZ232-50mg	6-Bromo-2-fluoro-3-methylbenzonitrile	1501163-33-2	95%	50mg	492.0CNY	2021-07-17
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abcr	AB479951-250 mg	6-Bromo-2-fluoro-3-methylbenzonitrile	1501163-33-2		250mg	€349.80	2023-04-20
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